Cas no 847556-27-8 (1,1-Diphenyltetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one hydrochloride)

• Product Name: 1,1-Diphenyltetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one hydrochloride
• CAS No: 847556-27-8
• MF: C₁₈H₁₉ClN₂O₂
• MW: 330.808663606644
• CID: 1023657
• PubChem ID: 86769191
• Update Time: 2025-06-12

1,1-Diphenyltetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1-Diphenyltetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one hydrochloride
• 1,1-Diphenyltetrahydro-1H-oxazolo-[3,4-a]pyrazin-3(5H)-one hydrochloride
• 3,3-diphenyl-hexahydro-1H-[1,3]oxazolo[3,4-a]pyrazin-1-one hydrochloride
• 847556-27-8
• 3,3-diphenyltetrahydro-3H-oxazolo[3,4-a]pyrazin-1(5H)-one hydrochloride

• Inchi： 1S/C18H18N2O2.ClH/c21-17-16-13-19-11-12-20(16)18(22-17,14-7-3-1-4-8-14)15-9-5-2-6-10-15;/h1-10,16,19H,11-13H2;1H
• InChI Key： KBBCOIFMZUKWBP-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2CNCCN2C1(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 330.1135055g/mol
• Monoisotopic Mass: 330.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on 1,1-Diphenyltetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one hydrochloride

1,1-Diphenyltetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one Hydrochloride (CAS No. 847556-27-8): An Overview

1,1-Diphenyltetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one hydrochloride (CAS No. 847556-27-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic applications.

The chemical structure of 1,1-diphenyltetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one hydrochloride is notable for its combination of aromatic and heterocyclic moieties. The presence of two phenyl groups and a tetrahydrooxazolopyrazine core imparts a high degree of molecular complexity and functional diversity. These structural elements contribute to the compound's ability to interact with various biological targets, making it a valuable candidate for drug development.

Recent research has focused on the pharmacological properties of 1,1-diphenyltetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one hydrochloride. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various tissues.

In addition to its anti-inflammatory properties, 1,1-diphenyltetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one hydrochloride has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have indicated that it can effectively reduce seizure activity in animal models of epilepsy. This effect is believed to be mediated through its interaction with GABA receptors, which play a crucial role in regulating neuronal excitability.

The therapeutic potential of 1,1-diphenyltetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one hydrochloride extends beyond its anti-inflammatory and anticonvulsant properties. Recent findings suggest that it may also have neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These neuroprotective effects are thought to be mediated through the activation of antioxidant defense systems and the inhibition of pro-apoptotic signaling pathways.

The pharmacokinetic profile of 1,1-diphenyltetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one hydrochloride has also been studied extensively. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, the compound exhibits low toxicity and minimal side effects in preclinical studies, making it a promising candidate for further clinical development.

In conclusion, 1,1-diphenyltetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one hydrochloride (CAS No. 847556-27-8) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a promising candidate for the treatment of various diseases.